Cas no 2171906-25-3 (2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-propylhexanamidoacetic acid)

• Product Name: 2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-propylhexanamidoacetic acid
• CAS No: 2171906-25-3
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 5925920
• PubChem ID: 165504449
• Update Time: 2025-05-22

2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-propylhexanamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-propylhexanamidoacetic acid
• 2-[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-propylhexanamido]acetic acid
• EN300-1489133
• 2171906-25-3

• Inchi： 1S/C26H32N2O5/c1-2-16-28(17-25(30)31)24(29)14-4-3-9-15-27-26(32)33-18-23-21-12-7-5-10-19(21)20-11-6-8-13-22(20)23/h5-8,10-13,23H,2-4,9,14-18H2,1H3,(H,27,32)(H,30,31)
• InChI Key： RGVFNSJINDSKFG-UHFFFAOYSA-N
• SMILES： O(C(NCCCCCC(N(CC(=O)O)CCC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 13
• Complexity: 633
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-propylhexanamidoacetic acid

Comprehensive Overview of 2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-propylhexanamidoacetic acid (CAS No. 2171906-25-3)

In the realm of organic chemistry and pharmaceutical research, 2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-propylhexanamidoacetic acid (CAS No. 2171906-25-3) has garnered significant attention due to its unique structural properties and potential applications. This compound, often abbreviated as Fmoc-protected amino acid derivative, is a critical intermediate in peptide synthesis and drug development. Its Fmoc (9-fluorenylmethoxycarbonyl) group serves as a protective moiety, enabling precise control over chemical reactions, a feature highly valued in modern bioconjugation and solid-phase peptide synthesis (SPPS).

The growing interest in CAS No. 2171906-25-3 aligns with the surge in demand for custom peptides and therapeutic proteins. Researchers frequently search for high-purity Fmoc-amino acids to ensure the success of their experiments. This compound’s compatibility with automated peptide synthesizers makes it a staple in laboratories focusing on cancer research, immunotherapy, and neuroscience. Moreover, its role in developing targeted drug delivery systems has been highlighted in recent studies, addressing challenges like bioavailability and cellular uptake.

From a structural perspective, 2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-propylhexanamidoacetic acid features a hexanoic acid backbone with an N-propyl substituent, offering enhanced solubility in organic solvents. The Fmoc group is selectively removable under mild basic conditions, a property exploited in multi-step syntheses. This versatility has led to its adoption in combinatorial chemistry libraries, where rapid iteration of molecular designs is essential. Recent publications also emphasize its utility in proteomics and post-translational modification studies, particularly for labeling and tracking biomolecules.

The synthesis and handling of CAS No. 2171906-25-3 require adherence to stringent quality control protocols. Impurities in Fmoc-protected compounds can derail peptide assembly, leading to failed batches. Consequently, vendors emphasize HPLC-grade purity and provide detailed analytical certificates (CoA). Researchers often inquire about storage conditions (typically -20°C under inert gas) and shelf-life optimization, reflecting the compound’s sensitivity to moisture and light. These factors are critical for reproducibility, a cornerstone of preclinical research.

Beyond academia, industries leverage 2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-propylhexanamidoacetic acid for high-throughput screening (HTS) platforms. Its integration into peptide-based diagnostics and biosensors exemplifies its cross-disciplinary relevance. For instance, COVID-19 antigen detection kits have utilized similar Fmoc chemistry for epitope mapping. Such applications underscore the compound’s role in addressing global health challenges, a topic dominating scientific search trends.

Environmental and green chemistry considerations are also shaping the discourse around CAS No. 2171906-25-3. Innovations in solvent-free peptide coupling and biodegradable protecting groups aim to reduce the ecological footprint of synthetic processes. This aligns with the broader push for sustainable lab practices, a frequent query among pharmaceutical manufacturers and regulatory bodies.

In summary, 2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-propylhexanamidoacetic acid (CAS No. 2171906-25-3) epitomizes the intersection of chemical innovation and biomedical progress. Its multifaceted applications—from drug discovery to diagnostics—ensure its prominence in both literature and laboratory workflows. As research pivots toward personalized medicine and AI-driven molecular design, this compound will likely remain a linchpin in advancing life sciences.